Cas no 1784296-74-7 (5-(pyrazin-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(pyrazin-2-yl)-1,2-oxazol-4-amine
• CAS No: 1784296-74-7
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 6232703
• PubChem ID: 82415339
• Update Time: 2025-10-28

5-(pyrazin-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(pyrazin-2-yl)-1,2-oxazol-4-amine
• EN300-1837199
• 1784296-74-7

• Inchi： 1S/C7H6N4O/c8-5-3-11-12-7(5)6-4-9-1-2-10-6/h1-4H,8H2
• InChI Key： WXGXHVVGNGXVKW-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CN=2)=C(C=N1)N

Computed Properties

• Exact Mass: 162.05416083g/mol
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 5-(pyrazin-2-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(pyrazin-2-yl)-1,2-oxazol-4-amine (CAS No. 1784296-74-7): Properties, Applications, and Research Insights

5-(pyrazin-2-yl)-1,2-oxazol-4-amine (CAS No. 1784296-74-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazine ring with an oxazole scaffold, making it a versatile intermediate for drug discovery. Its amine functional group further enhances its reactivity, enabling diverse synthetic applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapies.

In recent years, the demand for heterocyclic compounds like 5-(pyrazin-2-yl)-1,2-oxazol-4-amine has surged, driven by their role in developing small-molecule drugs. The compound's pyrazine-oxazole hybrid structure is analogous to motifs found in FDA-approved drugs, such as anti-inflammatory and antiviral agents. This connection has spurred investigations into its structure-activity relationships (SAR), a hot topic in medicinal chemistry forums and AI-driven drug design platforms. Users frequently search for "pyrazine derivatives in drug discovery" or "oxazole amine applications," reflecting widespread interest in its utility.

The synthesis of CAS No. 1784296-74-7 typically involves multistep organic reactions, including cyclization and cross-coupling methodologies. Optimizing its yield and purity is critical for industrial-scale production, a challenge often discussed in process chemistry circles. Notably, the compound's solubility and stability under physiological conditions are key parameters for bioavailability studies—a recurring theme in pharmacokinetics research. These attributes make it a candidate for high-throughput screening (HTS) in drug development pipelines.

Beyond pharmaceuticals, 5-(pyrazin-2-yl)-1,2-oxazol-4-amine has potential in material science, particularly in designing organic semiconductors or ligands for catalysis. Its conjugated system allows for electron delocalization, a property exploited in optoelectronic devices. Searches for "heterocycles in OLEDs" or "nitrogen-rich ligands" highlight interdisciplinary applications. However, rigorous toxicological assessments and regulatory compliance remain prerequisites for commercialization, topics frequently queried in patent databases and safety data sheets (SDS).

In conclusion, 5-(pyrazin-2-yl)-1,2-oxazol-4-amine exemplifies the convergence of chemical innovation and applied research. Its dual utility in life sciences and advanced materials positions it as a compound of enduring relevance. As AI-assisted molecular modeling and green chemistry principles gain traction, this molecule's role in sustainable R&D workflows is likely to expand, answering pressing queries about eco-friendly synthesis and cost-effective scalability.